Cas no 5337-17-7 ((4-Aminophenyl)phosphonic Acid)

(4-Aminophenyl)phosphonic acid is an organophosphorus compound featuring both an amino group and a phosphonic acid functionality on a phenyl ring. This bifunctional structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of metal-chelating agents, corrosion inhibitors, and functionalized materials. The phosphonic acid group provides strong binding affinity to metal oxides, while the aromatic amine offers reactivity for further derivatization. Its stability under acidic and thermal conditions enhances its utility in industrial and research applications. The compound is commonly employed in surface modification, catalysis, and as a precursor for pharmaceuticals or agrochemicals. High purity grades ensure consistent performance in demanding applications.
(4-Aminophenyl)phosphonic Acid structure
5337-17-7 structure
Product Name:(4-Aminophenyl)phosphonic Acid
CAS No:5337-17-7
MF:C6H8NO3P
MW:173.106382369995
MDL:MFCD00010580
CID:374190
PubChem ID:53590
Update Time:2025-08-05

(4-Aminophenyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • Phosphonic?acid,?(4-aminophenyl)-
    • (4-Aminophenyl)phosphonic Acid
    • Phosphonic acid, (4-aminophenyl)-
    • Phosphonic acid,P-(4-aminophenyl)-
    • Phosphonic acid, (4-aminophenyl)-
    • (4-Amino-phenyl)-phosphonsaeure
    • (m-aminophenyl)phosphonic acid
    • (p-Aminophenyl)phosphonic acid
    • 4-aminophenylphosphonic acid
    • 4-aminophenylphpsphonic acid
    • 4-Phosphonoaniline
    • EINECS 226-260-7
    • p-aminobenzyl-phosphonic acid
    • Phosphanilic acid
    • Phosphonic acid,(4-aminophenyl)
    • Phosphonic acid,(p-aminophenyl)
    • p-Phosphonoaniline
    • AS-60231
    • NSC-55744
    • NSC417
    • 4-aminobenzenephosphonic acid
    • SCHEMBL232482
    • DTXSID20201532
    • AKOS006283065
    • UNII-5WCV1BQ6M2
    • NSC55744
    • p-aminophenylphosphonic acid
    • Phosphonic acid, (p-aminophenyl)-
    • D88549
    • C6H8NO3P
    • NSC 55744
    • 5337-17-7
    • 5WCV1BQ6M2
    • CS-0453341
    • NSC 417
    • EN300-183027
    • Q48937962
    • PHOSPHONIC ACID, P-(4-AMINOPHENYL)-
    • OAOBMEMWHJWPNA-UHFFFAOYSA-N
    • AI3-22255
    • (4-Aminophenyl)phosphonicacid
    • NS00032735
    • BRN 0388231
    • (4-Amino-phenyl)-phosphonic acid
    • MFCD00010580
    • NSC-417
    • MDL： MFCD00010580
    • Inchi： 1S/C6H8NO3P/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)
    • InChI Key： OAOBMEMWHJWPNA-UHFFFAOYSA-N
    • SMILES： P(C1C=CC(=CC=1)N)(=O)(O)O

Computed Properties

  • Exact Mass: 173.02400
  • Monoisotopic Mass: 173.02418011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Melting Point: 245°C(lit.)
  • PSA: 93.36000
  • LogP: 0.65300
  • λmax: 269(HCl aq.)(lit.)

(4-Aminophenyl)phosphonic Acid Security Information

(4-Aminophenyl)phosphonic Acid Pricemore >>

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abcr
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(4-Aminophenyl)phosphonic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:5337-17-7)(4-Aminophenyl)phosphonic Acid
Order Number:A1041437
Stock Status:in Stock
Quantity:200mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:10
Price ($):565.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5337-17-7)(4-Aminophenyl)phosphonic Acid
A1041437
Purity:99%
Quantity:200mg
Price ($):565.0
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